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RUSKI-201 Dihydrochloride Quantitative Data
Summary

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Ruski-201
Cat. No.: S542076

The table below consolidates key quantitative information for RUSKI-201 dihydrochloride from available

sources.
Parameter Details
CAS Number 2320262-09-5 [1] [2]

Molecular Formula  C20H29CI2N3OS [1] [2]
Molecular Weight 430.43 g/mol [1] [2]
Biological Target Hedgehog acyltransferase (Hhat) [1] [2]

Biological Activity = Potent and specific Hhat inhibitor [1] [2]

ICso Value 0.20 uM [1] [2]

Storage 2 years at -20°C (powder); 2 weeks at 4°C in DMSO; 6 months at -80°C in
Conditions DMSO [2]

Primary Solvent DMSO [1] [2]

Experimental Protocol Overview
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One published study provides a foundational methodology for using RUSKI-201 dihydrochloride in cell-
based assays to investigate Hedgehog (Hh) signaling inhibition [1]. The workflow involves specific cell lines

and key assays, which can be visualized in the following diagram.
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Key Experimental Details

¢ Cell Lines Used:

o Shh-Light2 cells (NIH3T3 cells stably transfected with a Gli-responsive firefly luciferase
reporter) were used for viability and signaling assays [1].

o HEK-293 cells stably overexpressing Sonic Hedgehog (Shh) were used for palmitoylation
assays [1].

o Signaling inhibition was also tested in H520, Panc-1, and MCF-7 cells in coculture with Shh-
Light2 cells [1].
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e Critical Reagents and Techniques:

o YnPal: An alkyne-bearing palmitic acid analog used to monitor palmitoylation via click chemistry
(functionalized with AzTB) [1].

o Western Blot Analysis: Used to detect levels of palmitoylated Shh (YnPal-Shh) and total Shh
(a-Shh) [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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